Cas no 97941-17-8 (5-Isoxazoleacetonitrile, 3,4-bis(4-methoxyphenyl)-)

5-Isoxazoleacetonitrile, 3,4-bis(4-methoxyphenyl)- structure
97941-17-8 structure
Product Name:5-Isoxazoleacetonitrile, 3,4-bis(4-methoxyphenyl)-
CAS No:97941-17-8
MF:C19H16N2O3
MW:320.341944694519
CID:2820445
Update Time:2023-08-07

5-Isoxazoleacetonitrile, 3,4-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazoleacetonitrile, 3,4-bis(4-methoxyphenyl)-
    • 2-(3,4-bis(4-methoxyphenyl)isoxazol-5-yl)acetonitrile
    • 5-cyanomethyl-3,4-bis(4-methoxyphenyl)isoxazole
    • [3,4-Bis(4-methoxyphenyl)-1,2-oxazol-5-yl]acetonitrile
    • Inchi: 1S/C19H16N2O3/c1-22-15-7-3-13(4-8-15)18-17(11-12-20)24-21-19(18)14-5-9-16(23-2)10-6-14/h3-10H,11H2,1-2H3
    • InChI Key: ZGENMRHZPXICGF-UHFFFAOYSA-N
    • SMILES: O1C(CC#N)=C(C2C=CC(=CC=2)OC)C(C2C=CC(=CC=2)OC)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 433
  • XLogP3: 3.3
  • Topological Polar Surface Area: 68.3
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